Cas no 212189-28-1 (Benzenamine,4-[(1-naphthalenyloxy)methyl]-)

• Product Name: Benzenamine,4-[(1-naphthalenyloxy)methyl]-
• CAS No: 212189-28-1
• MF: C₈H₆FNO₄
• MW: 199.135945796967
• CID: 242482
• PubChem ID: 597752
• Update Time: 2025-10-31

Benzenamine,4-[(1-naphthalenyloxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-[(1-naphthalenyloxy)methyl]-
• METHYL 2-FLUORO-6-NITROBENZOATE
• 2-Fluoro-6-nitrobenzoic acid methyl ester
• Benzoic acid, 2-fluoro-6-nitro-, methyl ester
• Methyl 2-fluoro-6-nitrobenzoate #
• SCHEMBL2061831
• 212189-28-1
• 2-Fluoro-6-nitro-benzoic acid methyl ester
• CS-0096839
• 212189-78-1
• Methyl2-fluoro-6-nitrobenzoate
• FD10736
• CS-16398
• MFCD09880026
• A912180
• DTXSID10344543
• AKOS006311416

• Inchi： 1S/C8H6FNO4/c1-14-8(11)7-5(9)3-2-4-6(7)10(12)13/h2-4H,1H3
• InChI Key： MJARIPZQSNWYMM-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C(=O)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 199.02800
• Monoisotopic Mass: 199.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 72.1A^2

Experimental Properties

• Density: 1.388
• Boiling Point: 282.9°C at 760 mmHg
• Flash Point: 124.9°C
• Refractive Index: 1.533
• PSA: 72.12000
• LogP: 2.04370

Additional information on Benzenamine,4-[(1-naphthalenyloxy)methyl]-

Benzenamine,4-[(1-naphthalenyloxy)methyl]- and CAS No. 212189-28-1: A Comprehensive Overview in Modern Chemical Research

Benzenamine,4-[(1-naphthalenyloxy)methyl]-, identified by the CAS number 212189-28-1, is a compound of significant interest in the field of pharmaceutical chemistry and organic synthesis. This molecule, characterized by its complex aromatic structure, has garnered attention due to its potential applications in drug development and material science. The unique combination of a benzene ring substituted with an amine group and a naphthalene moiety linked through an oxy-methyl bridge makes it a versatile intermediate for various synthetic pathways.

The structural features of Benzenamine,4-[(1-naphthalenyloxy)methyl]- contribute to its reactivity and utility in synthetic chemistry. The presence of both electron-donating and electron-withdrawing groups allows for diverse functionalization, enabling the creation of more complex molecular architectures. This property is particularly valuable in the design of bioactive molecules, where precise control over electronic distributions can influence binding affinity and metabolic stability.

In recent years, there has been growing interest in exploring the pharmacological properties of derivatives of Benzenamine,4-[(1-naphthalenyloxy)methyl]-. Researchers have been investigating its potential as a scaffold for developing novel therapeutic agents. The naphthalene ring, known for its stability and hydrophobicity, provides an excellent platform for designing molecules that can interact with biological targets. Additionally, the amine group offers opportunities for further derivatization, allowing chemists to tailor the compound's properties to specific needs.

One of the most promising areas of research involving Benzenamine,4-[(1-naphthalenyloxy)methyl]- is its application in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in various diseases, including cancer. By modifying the structure of this compound, researchers aim to develop inhibitors that can selectively target specific kinases, thereby disrupting aberrant signaling networks. Preliminary studies have shown that certain derivatives exhibit inhibitory activity against various kinases, suggesting their potential as lead compounds for drug development.

The synthesis of Benzenamine,4-[(1-naphthalenyloxy)methyl]- presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning and execution to ensure high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the desired molecular framework efficiently. These methods not only enhance the synthetic efficiency but also allow for greater control over regioselectivity and stereoselectivity.

The role of computational chemistry in understanding the behavior of Benzenamine,4-[(1-naphthalenyloxy)methyl]- cannot be overstated. Molecular modeling techniques provide valuable insights into its interactions with biological targets and help predict its pharmacological properties. By simulating these interactions computationally, researchers can optimize the structure of the compound to improve its potency and selectivity. This approach accelerates the drug discovery process by reducing the need for extensive experimental trials.

In conclusion, Benzenamine,4-[(1-naphthalenyloxy)methyl]-, identified by CAS number 212189-28-1, is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules, particularly kinase inhibitors. Advances in synthetic chemistry and computational methods continue to enhance our ability to explore its pharmacological properties and develop novel therapeutic agents. As research progresses, this compound is expected to play an increasingly important role in addressing various medical challenges.